Cas no 4291-98-9 (Cyclopentene, 1-pentyl-)

Cyclopentene, 1-pentyl- structure
Cyclopentene, 1-pentyl- structure
Product Name:Cyclopentene, 1-pentyl-
CAS No:4291-98-9
MF:C10H18
MW:138.249923229218
CID:329593
PubChem ID:138179
Update Time:2025-04-19

Cyclopentene, 1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentene, 1-pentyl-
    • 1-pentylcyclopentene
    • 1-Amyl-1-cyclopentene
    • 1-Pentyl-1-cyclopentene
    • 1-Pentylcyclopentene-1
    • 4291-98-9
    • DTXSID60195562
    • QCNVZKGTZWZQPR-UHFFFAOYSA-N
    • Inchi: 1S/C10H18/c1-2-3-4-7-10-8-5-6-9-10/h8H,2-7,9H2,1H3
    • InChI Key: QCNVZKGTZWZQPR-UHFFFAOYSA-N
    • SMILES: C1(=CCCC1)CCCCC

Computed Properties

  • Exact Mass: 138.14094
  • Monoisotopic Mass: 138.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8085
  • Melting Point: -83°C
  • Boiling Point: 173.7°C (estimate)
  • Flash Point: 51.3°C
  • Refractive Index: 1.4494
  • PSA: 0
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